Cas no 14969-40-5 (N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride)

• Product name: N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride
• CAS No: 14969-40-5
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5578110

N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride

• Inchi： 1S/C13H18N2O2.ClH/c1-10(16)14-12-4-5-13(17)11(8-12)9-15-6-2-3-7-15;/h4-5,8,17H,2-3,6-7,9H2,1H3,(H,14,16);1H
• InChI Key： OVNJJNMNRXUDMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(CN2CCCC2)=C1)(=O)C.[H]Cl

Experimental Properties

• Solubility: Water

Additional information on N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride

Comprehensive Overview of N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride (CAS No. 14969-40-5)

N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride (CAS No. 14969-40-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of acetamide derivatives, which are known for their diverse biological activities. The presence of a pyrrolidin-1-ylmethyl group and a hydroxyphenyl moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

The compound's unique molecular architecture, featuring a hydrochloride salt form, enhances its solubility and stability, making it suitable for various in vitro and in vivo studies. Researchers have investigated its potential applications in central nervous system (CNS) disorders, given the pyrrolidine ring's affinity for neurotransmitter receptors. This aligns with current trends in neuroscience, where neuroprotective agents and cognitive enhancers are highly sought after.

In recent years, the demand for small-molecule modulators of biological pathways has surged, driven by advancements in precision medicine and drug discovery. N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride has been explored for its potential role in modulating enzyme activity and receptor binding, particularly in studies related to neurodegenerative diseases such as Alzheimer's and Parkinson's. These areas are frequently searched by users interested in cutting-edge medical research and innovative treatments.

The compound's synthetic route and purification methods have also been a focus of chemical research. Optimizing its synthesis is critical for ensuring high yield and purity, which are essential for pharmaceutical development. Questions like "How is N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride synthesized?" and "What are its spectroscopic properties?" are commonly searched by chemists and students alike.

From a structural-activity relationship (SAR) perspective, the hydroxy and pyrrolidinylmethyl groups contribute to its pharmacokinetic profile, influencing factors such as bioavailability and metabolic stability. These properties are crucial for researchers designing next-generation therapeutics, a topic frequently discussed in drug design forums and academic publications.

In summary, N-(4-Hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)acetamide Hydrochloride (CAS No. 14969-40-5) represents a promising candidate for further investigation in medicinal chemistry and biomedical research. Its relevance to neuropharmacology and drug development ensures it remains a subject of interest for scientists and healthcare professionals worldwide.